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Compound of Interest

Compound Name: 3-Bromofuran

Cat. No.: B129083 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, storage, and

disposal of 3-Bromofuran (CAS No. 22037-28-1). The following sections detail the chemical

and physical properties, potential hazards, recommended safety protocols, and emergency

procedures to ensure the safe and effective use of this versatile building block in research and

development.

Chemical and Physical Properties
3-Bromofuran is a colorless to light yellow liquid that is a valuable intermediate in the

synthesis of a wide range of pharmaceutical compounds and other complex organic molecules.

It is characterized by the following properties:
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Property Value Source(s)

Molecular Formula C₄H₃BrO [1]

Molecular Weight 146.97 g/mol [1]

Appearance
Colorless to light yellow or

orange-brown liquid
[2][3]

Boiling Point 102.5 - 104 °C [1]

Density
1.635 - 1.6606 g/mL at 20-25

°C
[3]

Flash Point 3 °C (37.4 °F) - closed cup [3]

Solubility
Soluble in chloroform and ethyl

acetate. Insoluble in water.
[3]

Stability

Stable under normal

temperatures and pressures.

Light sensitive. May darken on

standing. Usually stabilized

with calcium carbonate.

[3][4]

Hazard Identification and Safety Precautions
3-Bromofuran is classified as a hazardous substance and requires careful handling in a

controlled laboratory environment.

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Sources:[1][5]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling 3-Bromofuran to minimize exposure risk.

PPE Type Specifications Source(s)

Eye Protection
Tight-sealing safety goggles

and a face shield.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile), a lab coat, and

appropriate protective clothing

to prevent skin exposure.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood. If

exposure limits are exceeded

or irritation is experienced, use

a NIOSH/MSHA or European

Standard EN 149 approved

respirator with an appropriate

cartridge.

Safe Handling Workflow
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The following workflow outlines the essential steps for safely handling 3-Bromofuran in a

laboratory setting.
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Preparation
- Review SDS

- Don appropriate PPE
- Ensure fume hood is operational

Handling
- Work within a fume hood
- Use non-sparking tools

- Keep container tightly closed when not in use
- Ground/bond container and receiving equipment

Storage
- Store in a cool, dry, well-ventilated area

- Keep away from heat, sparks, and open flames
- Protect from light

- Recommended storage at -20°C

Waste Disposal
- Collect in a designated, labeled, and sealed container

- Dispose of as hazardous waste according to local regulations

Cleanup
- Decontaminate work surfaces

- Remove and properly dispose of PPE
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Spill Occurs

Assess the Spill
- Minor or Major?

- Flammable hazard present?

Minor Spill Response
- Alert personnel in the area

- Don appropriate PPE
- Absorb with inert material (e.g., vermiculite, sand)

- Collect in a sealed container for disposal

Minor

Major Spill Response
- Evacuate the area

- Alert emergency services
- Turn off ignition sources if safe to do so

- Close doors to the affected area

Major

Cleanup and Decontamination
- Clean the spill area

- Dispose of all contaminated materials as hazardous waste
- Report the incident

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Bromofuran: A Comprehensive Technical Guide to
Safety, Handling, and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129083#safety-handling-and-storage-of-3-
bromofuran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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